Cas no 25063-96-1 (2,2-dimethyl-5-{[(4-methylpyridin-2-yl)amino]methylidene}-1,3-dioxane-4,6-dione)

• Product Name: 2,2-dimethyl-5-{[(4-methylpyridin-2-yl)amino]methylidene}-1,3-dioxane-4,6-dione
• CAS No: 25063-96-1
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 2932675
• Update Time: 2025-05-20

2,2-dimethyl-5-{[(4-methylpyridin-2-yl)amino]methylidene}-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-5-(((4-methylpyridin-2-yl)amino)methylene)-1,3-dioxane-4,6-dione
• STK898860
• 2,2-dimethyl-5-{[(4-methylpyridin-2-yl)amino]methylidene}-1,3-dioxane-4,6-dione

• Inchi： 1S/C13H14N2O4/c1-8-4-5-14-10(6-8)15-7-9-11(16)18-13(2,3)19-12(9)17/h4-7H,1-3H3,(H,14,15)
• InChI Key： KINSSOHMKPNQCJ-UHFFFAOYSA-N
• SMILES： O1C(/C(=C/NC2C=C(C)C=CN=2)/C(=O)OC1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 2.1
• Topological Polar Surface Area: 77.5

Additional information on 2,2-dimethyl-5-{[(4-methylpyridin-2-yl)amino]methylidene}-1,3-dioxane-4,6-dione

Introduction to 2,2-dimethyl-5-{[(4-methylpyridin-2-yl)amino]methylidene}-1,3-dioxane-4,6-dione and Its Significance in Modern Chemical Research

2,2-dimethyl-5-{[(4-methylpyridin-2-yl)amino]methylidene}-1,3-dioxane-4,6-dione, with the CAS number 25063-96-1, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This heterocyclic compound features a unique structural framework that combines a dioxane ring with an imine functional group, making it a versatile scaffold for the development of novel bioactive molecules. The presence of a 4-methylpyridin-2-yl moiety further enhances its potential as a building block for drug discovery and material science applications.

The compound's molecular structure is characterized by a rigid dioxane core, which provides stability and chirality, while the imine group at the 5-position allows for further functionalization. This dual functionality makes it an attractive candidate for synthesizing complex molecules with tailored properties. In recent years, there has been growing interest in exploring the pharmacological potential of such derivatives due to their ability to interact with biological targets in unique ways.

One of the most compelling aspects of 2,2-dimethyl-5-{[(4-methylpyridin-2-yl)amino]methylidene}-1,3-dioxane-4,6-dione is its role as a precursor in the synthesis of bioactive heterocycles. Researchers have leveraged its structural features to develop compounds with potential applications in treating various diseases. For instance, studies have shown that derivatives of this molecule exhibit inhibitory activity against certain enzymes and receptors, making them promising candidates for therapeutic intervention.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 25063-96-1, allowing researchers to predict their biological activity with greater accuracy. This approach has been particularly useful in identifying novel scaffolds for drug development. The integration of machine learning algorithms has further accelerated the process by predicting optimal modifications to enhance potency and selectivity.

The dioxane ring in this compound is known for its stability and ability to participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the imine group can undergo various chemical transformations, such as condensation reactions or nucleophilic additions, providing multiple pathways for structural diversification. These characteristics make it an invaluable tool in medicinal chemistry.

In material science, 2,2-dimethyl-5-{[(4-methylpyridin-2-yl)amino]methylidene}-1,3-dioxane-4,6-dione has been explored for its potential applications in organic electronics and polymer chemistry. Its ability to form stable complexes with other molecules suggests that it could be used to develop new materials with enhanced electronic properties. Such applications are particularly relevant in the context of renewable energy technologies and advanced display systems.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples on a larger scale. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times while maintaining high yields.

From a pharmaceutical perspective, one of the most exciting areas of research is the exploration of bioconjugation strategies using this scaffold. By linking it to other bioactive molecules or targeting ligands, researchers aim to develop novel therapeutic agents with improved pharmacokinetic profiles. This approach has shown promise in preclinical studies for treating conditions such as cancer and neurodegenerative disorders.

The 4-methylpyridin-2-yl substituent plays a critical role in modulating the electronic properties of the molecule. Its presence can influence both the reactivity and solubility of derivatives, making it an important factor to consider during drug design. Computational studies have revealed that small modifications around this moiety can significantly alter biological activity, highlighting its strategic importance.

Another emerging application is in the field of catalysis, where derivatives of this compound have been found to act as efficient ligands for transition metal-catalyzed reactions. Their ability to stabilize metal centers and facilitate bond-forming reactions makes them valuable tools in synthetic organic chemistry. This area remains an active area of investigation as scientists seek new ways to improve catalytic efficiency.

The growing body of research on 25063-96-1 underscores its significance as a versatile chemical entity with broad applications across multiple disciplines. As our understanding of its properties continues to expand, so too do the possibilities for innovation in drug discovery and material science. Future studies are likely to focus on optimizing synthetic routes and exploring new derivatives that push the boundaries of what this compound can achieve.